Cas no 306737-35-9 (N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide)

• Product Name: N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide
• CAS No: 306737-35-9
• MF: C₂₄H₂₆FNO
• MW: 363.467750072479
• CID: 6316739
• PubChem ID: 4246670
• Update Time: 2025-10-08

N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide
• F0340-0017
• AKOS016862330
• (1s,3r,5R,7S)-N-(4-fluorophenyl)-3-(p-tolyl)adamantane-1-carboxamide
• Z27806332
• 306737-35-9
• Oprea1_316622
• AB01325409-02
• AKOS001013771
• NCGC00331474-01

• Inchi： 1S/C24H26FNO/c1-16-2-4-19(5-3-16)23-11-17-10-18(12-23)14-24(13-17,15-23)22(27)26-21-8-6-20(25)7-9-21/h2-9,17-18H,10-15H2,1H3,(H,26,27)
• InChI Key： LYJFSIRHPSNREU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C12CC3CC(C1)CC(C1C=CC(C)=CC=1)(C3)C2)=O

Computed Properties

• Exact Mass: 363.19984261g/mol
• Monoisotopic Mass: 363.19984261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide

Professional Introduction to N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide (CAS No. 306737-35-9)

N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines the rigidity of the adamantane core with the functional diversity of aromatic rings. This compound, identified by its CAS number 306737-35-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both fluorine and methyl substituents on the aromatic rings introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical interactions.

The adamantane moiety, a tricyclic hydrocarbon with a cage-like structure, is renowned for its stability and ability to penetrate biological membranes. This characteristic makes it an attractive scaffold for designing molecules that require cellular uptake and interaction with biological targets. In contrast, the 4-fluorophenyl and 4-methylphenyl groups contribute to the compound's lipophilicity and binding affinity, which are critical factors in drug design. The fluorine atom, in particular, can enhance metabolic stability and binding interactions due to its electron-withdrawing properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have suggested that N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide may interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions could potentially lead to the development of novel therapeutic agents for treating a range of diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and methyl groups into the aromatic rings necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, to construct the desired aromatic frameworks efficiently. These synthetic strategies highlight the importance of advanced chemical techniques in producing complex molecules like N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide.

In the realm of drug discovery, N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide has been investigated for its potential role in modulating neurological pathways. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of neurodegenerative diseases, where its ability to cross the blood-brain barrier is particularly valuable. The rigid adamantane core ensures structural stability, while the fluorine and methyl substituents fine-tune its pharmacological profile.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating enhanced bioavailability and therapeutic efficacy. In N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide, the fluorine atom at the 4-position of one aromatic ring likely contributes to improved metabolic stability by resisting degradation pathways such as oxidation. This stability is crucial for maintaining therapeutic levels of the drug over time.

The combination of structural rigidity from adamantane and electronic modulation from fluorine and methyl groups makes this compound a versatile scaffold for further derivatization. Researchers can explore modifications at various positions on the molecule to optimize its pharmacokinetic properties or target specific biological pathways more effectively. Such flexibility underscores the importance of N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide as a building block in medicinal chemistry.

Efforts are ongoing to elucidate the mechanism of action for this compound through both in vitro and in vivo studies. Understanding how it interacts with biological targets will provide insights into its potential therapeutic applications and help guide future drug development efforts. Collaborative research initiatives combining computational modeling with experimental validation are essential for unlocking the full potential of molecules like N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly enhance drug performance. The electron-withdrawing effect of fluorine can alter metabolic pathways, while also improving binding affinity to biological targets. These attributes make fluorinated molecules valuable assets in pharmaceutical research, where optimizing drug candidates is paramount.

In conclusion, N-(4-fluorophenyl)-3-(4-methylphenyl)adamantane-1-carboxamide represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of an adamantane core and functionalized aromatic rings offers numerous opportunities for further exploration in drug discovery. As research continues to uncover new applications for this compound, it will undoubtedly play a significant role in advancing pharmaceutical science.